3-({3-Iodoimidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol

• IUPAC Name: 3-[(3-iodoimidazo[1,2-b]pyridazin-6-yl)amino]propan-1-ol
• InChI: InChI=1S/C9H11IN4O/c10-7-6-12-9-3-2-8(13-14(7)9)11-4-1-5-15/h2-3,6,15H,1,4-5H2,(H,11,13)
• InChI Key: HBSRUZQOYDIOPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2N=C1NCCCO)I
• Molecular Formula: C9H11IN4O
• Molecular Weight: 318.11 g/mol

Description

“3-({3-Iodoimidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol” is a chemical compound with the CAS Number: 1803594-78-6. It has a molecular weight of 318.12 and its IUPAC name is 3-((3-iodoimidazo[1,2-b]pyridazin-6-yl)amino)propan-1-ol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11IN4O/c10-7-6-12-9-3-2-8(13-14(7)9)11-4-1-5-15/h2-3,6,15H,1,4-5H2,(H,11,13). This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Heterocyclic Chemistry and Properties

Synthesis and Properties : Heterocyclic compounds, including imidazo[1,2-b]pyridazine scaffolds, are known for their diverse chemical properties and applications in medicinal chemistry. They serve as key components in developing kinase inhibitors and other therapeutic agents due to their potential in treating various diseases. The synthesis, properties, and applications of these compounds are extensively researched, highlighting their importance in drug discovery and development (Garrido et al., 2021).

Biological and Medicinal Applications

Anticancer and Antibacterial Activities : Imidazole derivatives, including those similar to the queried compound, are explored for their antitumor and antibacterial properties. These compounds are investigated for their biological activities, suggesting potential applications in developing new anticancer and antibacterial drugs (Iradyan et al., 2009).

Anti-inflammatory and CNS Activities : Pyrimidines and related heterocyclic compounds are recognized for their anti-inflammatory effects. Research developments have focused on synthesizing new derivatives to explore their structure-activity relationships, aiming to develop potent anti-inflammatory agents with minimal toxicity. Additionally, certain heterocyclic compounds have been reviewed for their potential central nervous system (CNS) effects, offering insights into developing more effective treatments for CNS disorders (Rashid et al., 2021); (Saganuwan, 2020).

Optoelectronic Materials

Optoelectronic Applications : Quinazolines and pyrimidines, related to the queried compound through their heterocyclic nature, are utilized in developing optoelectronic materials. These compounds are incorporated into π-extended conjugated systems, showing significance in fabricating materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. The research indicates the potential of these heterocyclic compounds in advancing optoelectronic technology and materials science (Lipunova et al., 2018).

Mechanism of Action

While the exact mechanism of action for this compound isn’t specified, compounds with similar structures have been found to inhibit certain kinases. For instance, imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors have shown excellent activities against multiple myeloma.

Future Directions

Compounds with similar structures have shown potential in medical research, particularly in the treatment of multiple myeloma. Therefore, “3-({3-Iodoimidazo[1,2-b]pyridazin-6-yl}amino)propan-1-ol” and related compounds could be of interest for future research in this area.